N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide

• Molecular Formula: C26H27N3O4
• Molecular Weight: 445.5 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-5-(4-ethoxyphenyl)-N-(furan-2-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C26H27N3O4/c1-4-31-22-13-9-20(10-14-22)25-16-24(27-33-25)26(30)29(18-23-6-5-15-32-23)17-19-7-11-21(12-8-19)28(2)3/h5-16H,4,17-18H2,1-3H3
• InChI Key: SZDGUYYVEWUVGZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)N(CC3=CC=C(C=C3)N(C)C)CC4=CC=CO4

Description

N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of isoxazolecarboxamide compounds and has been found to have modulatory effects on the cholinergic system.

Mechanism of Action

N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide acts as a partial agonist at the alpha7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. It has been found to enhance the release of acetylcholine in the hippocampus, a brain region involved in memory formation. N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide also has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide has been found to have several biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal models of Alzheimer's disease. N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide has also been found to have neuroprotective effects and can reduce the production of pro-inflammatory cytokines. Additionally, N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide has been shown to have anti-tumor effects and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide is its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. However, there are also limitations to using N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide in lab experiments. It is a complex compound that requires a multi-step synthesis process, which can be time-consuming and costly. Additionally, N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide. One area of interest is the development of more efficient synthesis methods for N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide. Additionally, further studies are needed to fully understand the safety and efficacy of N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide in humans. Another area of interest is the potential use of N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide as a therapeutic agent in the treatment of cancer. Further studies are needed to fully understand the anti-tumor effects of N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide and its potential use in cancer therapy.

Synthesis Methods

N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide can be synthesized using a multi-step process involving various chemical reactions. The first step involves the synthesis of 4-(dimethylamino)benzaldehyde, which is then reacted with 4-ethoxyphenylhydrazine to form the corresponding hydrazone. The hydrazone is then reacted with 2-furylacrolein to obtain the isoxazolecarboxamide product, N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide.

Scientific Research Applications

N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to have modulatory effects on the cholinergic system, which is involved in cognitive function and memory. N-[4-(dimethylamino)benzyl]-5-(4-ethoxyphenyl)-N-(2-furylmethyl)-3-isoxazolecarboxamide has been shown to enhance cognitive function and memory in animal models of Alzheimer's disease and has also been found to have neuroprotective effects.